Cas no 1221792-06-8 (6-(4-methoxybenzenesulfonyl)pyridin-3-amine)

• Product Name: 6-(4-methoxybenzenesulfonyl)pyridin-3-amine
• CAS No: 1221792-06-8
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• MDL: MFCD16140353
• CID: 4578900
• Update Time: 2025-10-28

6-(4-methoxybenzenesulfonyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-[(4-Methoxyphenyl)sulfonyl]-3-pyridinylamine
• 3-Pyridinamine, 6-[(4-methoxyphenyl)sulfonyl]-
• 6-(4-methoxybenzenesulfonyl)pyridin-3-amine

• MDL： MFCD16140353
• Inchi： 1S/C12H12N2O3S/c1-17-10-3-5-11(6-4-10)18(15,16)12-7-2-9(13)8-14-12/h2-8H,13H2,1H3
• InChI Key： PXKQURRXWNAKBS-UHFFFAOYSA-N
• SMILES： C1=NC(S(C2=CC=C(OC)C=C2)(=O)=O)=CC=C1N

6-(4-methoxybenzenesulfonyl)pyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 6-(4-methoxybenzenesulfonyl)pyridin-3-amine

Comprehensive Overview of 6-(4-methoxybenzenesulfonyl)pyridin-3-amine (CAS No. 1221792-06-8)

In the realm of organic chemistry and pharmaceutical research, 6-(4-methoxybenzenesulfonyl)pyridin-3-amine (CAS No. 1221792-06-8) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The compound's methoxybenzenesulfonyl moiety and pyridin-3-amine backbone contribute to its distinct chemical properties, making it a valuable intermediate in synthetic pathways.

The growing interest in 6-(4-methoxybenzenesulfonyl)pyridin-3-amine is reflected in the increasing number of scientific inquiries and searches related to its synthesis, properties, and applications. Researchers and chemists often explore questions such as "How to synthesize 6-(4-methoxybenzenesulfonyl)pyridin-3-amine?" or "What are the biological activities of sulfonamide derivatives?" These queries highlight the compound's relevance in contemporary research, particularly in the development of novel therapeutic agents.

From a structural perspective, 6-(4-methoxybenzenesulfonyl)pyridin-3-amine combines a pyridine ring with a sulfonyl linkage, a configuration known for its stability and versatility in chemical reactions. The presence of the methoxy group further enhances the compound's solubility and reactivity, making it a promising candidate for further derivatization. Such features align with current trends in drug design, where researchers prioritize compounds with modular structures for targeted modifications.

The compound's potential extends to various fields, including materials science and agrochemical research. For instance, sulfonamide-based compounds like 6-(4-methoxybenzenesulfonyl)pyridin-3-amine are being investigated for their role in developing advanced materials with specific electronic or optical properties. Additionally, the agrochemical industry explores such derivatives for their efficacy in crop protection, addressing global concerns about sustainable agriculture and food security.

In the context of green chemistry, researchers are increasingly focused on optimizing the synthesis of 6-(4-methoxybenzenesulfonyl)pyridin-3-amine to minimize environmental impact. Questions like "What are eco-friendly methods for sulfonamide synthesis?" or "How to improve the yield of 6-(4-methoxybenzenesulfonyl)pyridin-3-amine?" underscore the shift toward sustainable practices in chemical manufacturing. This aligns with broader societal demands for environmentally responsible research and development.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 6-(4-methoxybenzenesulfonyl)pyridin-3-amine, ensuring its purity and structural integrity. These methods are critical for quality control in both academic and industrial settings, where precise compound identification is paramount. The compound's spectral data and chromatographic behavior are often topics of discussion in research forums and publications.

Looking ahead, the exploration of 6-(4-methoxybenzenesulfonyl)pyridin-3-amine is expected to expand, particularly in interdisciplinary applications. Its compatibility with modern computational chemistry tools, such as molecular docking and QSAR modeling, opens new avenues for virtual screening and drug design. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.